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Chemical and Application Profile of
Acetophenazine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetophenazine

CAS No.: 2751-68-0

Cat. No.: S516976

The table below summarizes the key available information on Acetophenazine, which is a phenothiazine

derivative and an antipsychotic agent that primarily functions as a dopamine D2 receptor antagonist [1].

Property Description

IUPAC Name Information not available in search results
CAS Number 2751-68-0 [1]

Molecular Formula C23H20N302S [1]

Molecular Weight 411.56 g/mol [1]

Appearance Light yellow to yellow solid [1]
Mechanism of Dopamine D2 receptor antagonist [1]
Action

Primary Application Research on psychotic disorders (e.g., schizophrenia) and anxious depression

[1]

Radioactive Information not found in search results
Labeling
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Proposed Workflow for Radiolabeling Acetophenazine

Given the lack of direct protocols, the following diagram outlines a logical, high-level workflow for
developing a radiolabeling method for Acetophenazine. This approach is inferred from general

radiopharmaceutical development practices, particularly for compounds with similar structures [2].
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Pathways to Finding Specific Protocols

Since specific radioactive labeling techniques for acetophenazine are not publicly available in the searched

sources, here are some suggestions for how you might locate this highly specialized information:

e Search Patent Databases: The synthesis pathway for a drug molecule is often detailed in its patent.
Searching platforms like Google Patents or the USPTO using the CAS number 2751-68-0 [1] or the
compound name may yield the original patent, which could contain synthetic routes that can be
adapted for radiolabeling [3].

e Consult Specialized Literature: Techniques for labeling complex organic molecules are frequently
published in journals focused on nuclear medicine, radiochemistry, or radiopharmacy [2]. You
may have success searching for papers on the radiolabeling of other phenothiazine derivatives, as
the methods could be analogous.

¢ Inquire with Manufacturers: Companies that supply acetophenazine for research, such as
MedChemExpress (cited in the search results), may have in-house technical data or be able to direct
you to relevant resources [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s516976?utm_src=pdf-bulk
https://www.smolecule.com/products/s516976?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

